![molecular formula C3H3F2NS B6275619 2-[(difluoromethyl)sulfanyl]acetonitrile CAS No. 142254-66-8](/img/no-structure.png)
2-[(difluoromethyl)sulfanyl]acetonitrile
Overview
Description
2-[(Difluoromethyl)sulfanyl]acetonitrile (DFMS) is an organosulfur compound, which is an important intermediate in the production of pharmaceuticals, agrochemicals, and other materials. DFMS is also known as 2-fluoro-3-methylsulfanylacetonitrile and is a colorless liquid at room temperature. This compound is soluble in water and is used in a variety of applications.
Mechanism of Action
DFMS is an organosulfur compound and its mechanism of action is based on its ability to form strong bonds with other molecules. This property allows it to be used in the synthesis of other compounds and in the production of pharmaceuticals and agrochemicals.
Biochemical and Physiological Effects
DFMS has not been studied extensively for its biochemical and physiological effects. However, it is known to be an irritant to the skin and eyes and can cause respiratory irritation if inhaled. Additionally, it is known to be toxic to aquatic organisms and can cause long-term adverse effects in the environment.
Advantages and Limitations for Lab Experiments
The main advantage of using DFMS in lab experiments is its availability and low cost. Additionally, it is a colorless liquid at room temperature and is soluble in water, making it easy to work with. However, it is important to note that DFMS is an irritant and can cause respiratory irritation if inhaled. It is also toxic to aquatic organisms and can cause long-term adverse effects in the environment.
Future Directions
There are a variety of future directions that can be pursued with DFMS. One potential direction is the development of new synthetic methods for the production of pharmaceuticals and agrochemicals. Additionally, further research could be conducted to explore the biochemical and physiological effects of DFMS. Finally, further studies could be conducted to explore the environmental impact of DFMS and to develop strategies for reducing its environmental impact.
Synthesis Methods
DFMS is synthesized via a reaction between 2-fluoro-3-methanesulfonylchloride and sodium cyanide. This reaction yields DFMS as the main product, along with some other minor products. First, the 2-fluoro-3-methanesulfonylchloride is reacted with sodium cyanide in a reaction vessel. This reaction is conducted at a temperature of approximately 100°C and a pressure of 1-2 bar. The reaction is then cooled to room temperature and the product is isolated. The yield of DFMS from this reaction is typically around 90%.
Scientific Research Applications
DFMS has been used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals and agrochemicals. It is also used in the synthesis of other compounds, such as 2-fluoro-3-methylsulfanylacetic acid and 2-fluoro-3-methylsulfonylacetic acid. Additionally, DFMS has been used in the synthesis of a variety of other compounds, such as 2-fluoro-3-methylsulfonylacetic acid esters and 2-fluoro-3-methylsulfonylacetic acid amides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(difluoromethyl)sulfanyl]acetonitrile involves the reaction of difluoromethylsulfanyl chloride with acetonitrile in the presence of a base.", "Starting Materials": [ "Difluoromethylsulfanyl chloride", "Acetonitrile", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add difluoromethylsulfanyl chloride to a solution of acetonitrile in a suitable solvent (e.g. dichloromethane)", "Add base to the reaction mixture to initiate the reaction", "Stir the reaction mixture at room temperature for several hours", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the product as a colorless oil" ] } | |
CAS RN |
142254-66-8 |
Molecular Formula |
C3H3F2NS |
Molecular Weight |
123.1 |
Purity |
95 |
Origin of Product |
United States |
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